Cas no 871913-86-9 (Adenosine, 2-chloro-2',3'-O-(1-methylethylidene)-N-[(2-methylphenyl)methyl]-4'-thio-, 5'-benzoate (9CI))

Adenosine, 2-chloro-2',3'-O-(1-methylethylidene)-N-[(2-methylphenyl)methyl]-4'-thio-, 5'-benzoate (9CI) structure
871913-86-9 structure
Product Name:Adenosine, 2-chloro-2',3'-O-(1-methylethylidene)-N-[(2-methylphenyl)methyl]-4'-thio-, 5'-benzoate (9CI)
CAS No:871913-86-9
MF:C28H28ClN5O4S
MW:566.07102394104
CID:658958
Update Time:2023-03-28

Adenosine, 2-chloro-2',3'-O-(1-methylethylidene)-N-[(2-methylphenyl)methyl]-4'-thio-, 5'-benzoate (9CI) Chemical and Physical Properties

Names and Identifiers

    • Adenosine,2-chloro-2',3'-O-(1-methylethylidene)-N-[(2-methylphenyl)methyl]-4'-thio-, 5'-benzoate
    • Adenosine, 2-chloro-2',3'-O-(1-methylethylidene)-N-[(2-methylphenyl)methyl]-4'-thio-, 5'-benzoate (9CI)
    • Inchi: 1S/C28H28ClN5O4S/c1-16-9-7-8-12-18(16)13-30-23-20-24(33-27(29)32-23)34(15-31-20)25-22-21(37-28(2,3)38-22)19(39-25)14-36-26(35)17-10-5-4-6-11-17/h4-12,15,19,21-22,25H,13-14H2,1-3H3,(H,30,32,33)/t19-,21-,22-,25-/m1/s1
    • InChI Key: UKFPGPNRNGPECJ-PTGPVQHPSA-N
    • SMILES: C(OC(=O)C1=CC=CC=C1)[C@H]1S[C@@H](N2C3C(=C(N=C(Cl)N=3)NCC3=CC=CC=C3C)N=C2)[C@@H]2OC(O[C@H]12)(C)C
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.